Cas no 268-93-9 (1H-Pyrazolo[3,4-b]quinoline)
1H-Pyrazolo[3,4-b]quinoline structure
Product Name:1H-Pyrazolo[3,4-b]quinoline
CAS No:268-93-9
MF:C10H7N3
MW:169.182681322098
CID:1110115
PubChem ID:11321198
Update Time:2025-04-20
1H-Pyrazolo[3,4-b]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]quinoline
- DTXSID80462223
- 268-93-9
- SCHEMBL8312318
- SCHEMBL5469977
- 1h-pyrazolo(3,4-b)quinoline
- ZIZLPQUGUOCJQL-UHFFFAOYSA-N
-
- Inchi: 1S/C10H7N3/c1-2-4-9-7(3-1)5-8-6-11-13-10(8)12-9/h1-6H,(H,11,12,13)
- InChI Key: ZIZLPQUGUOCJQL-UHFFFAOYSA-N
- SMILES: N1C2=C(C=NN2)C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 169.063997236g/mol
- Monoisotopic Mass: 169.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 41.6Ų
1H-Pyrazolo[3,4-b]quinoline Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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